Cas no 1467375-61-6 (Octane, 3-(chloromethyl)-)

• Product Name: Octane, 3-(chloromethyl)-
• CAS No: 1467375-61-6
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 5281491
• Update Time: 2025-07-24

Octane, 3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Octane, 3-(chloromethyl)-

• Inchi： 1S/C9H19Cl/c1-3-5-6-7-9(4-2)8-10/h9H,3-8H2,1-2H3
• InChI Key： LSJGTKZLAOVGHT-UHFFFAOYSA-N
• SMILES： CCC(CCl)CCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Octane, 3-(chloromethyl)-

Comprehensive Overview of Octane, 3-(chloromethyl)- (CAS No. 1467375-61-6): Properties, Applications, and Industry Insights

Octane, 3-(chloromethyl)- (CAS No. 1467375-61-6) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique chemical structure. This compound belongs to the class of halogenated alkanes, featuring a chloromethyl group attached to the third carbon of an octane backbone. Its molecular formula is C₉H₁₉Cl, and it exhibits properties that make it valuable in synthetic chemistry, material science, and specialty formulations.

The growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and advanced materials has driven interest in Octane, 3-(chloromethyl)-. Researchers frequently search for "CAS 1467375-61-6 supplier" or "3-(chloromethyl)octane synthesis," reflecting its niche yet critical role. The compound's reactivity, particularly its ability to participate in nucleophilic substitution reactions, makes it a versatile building block for derivatization.

From an environmental and sustainability perspective, Octane, 3-(chloromethyl)- aligns with trends toward "green chemistry alternatives." Its potential use in bio-based polymer modifications or as a precursor for eco-friendly surfactants is under exploration. Industry forums often discuss "halogenated compound safety" and "chloromethyl derivatives applications," highlighting the need for balanced innovation and regulatory compliance.

Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to characterize CAS 1467375-61-6. These methods ensure purity and verify structural integrity, which are critical for downstream applications. Recent patents related to "octane derivatives in catalysis" suggest expanding utility in energy-efficient processes.

In summary, Octane, 3-(chloromethyl)- represents a compelling case study in functionalized hydrocarbon chemistry. Its combination of reactivity, stability, and adaptability positions it as a valuable asset for industries prioritizing innovation. As research continues, queries like "1467375-61-6 technical data sheet" or "chloromethyloctane solubility" will likely rise, reflecting its evolving role in science and technology.